Cas no 1441000-87-8 (3-methyl-5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine)

• Product Name: 3-methyl-5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine
• CAS No: 1441000-87-8
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5753713
• PubChem ID: 83678658
• Update Time: 2023-11-18

3-methyl-5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15001582
• EN300-6790265
• 3-methyl-5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine
• 1441000-87-8
• 5H-Imidazo[1,2-d][1,4]diazepine, 6,7,8,9-tetrahydro-3-methyl-

• Inchi： 1S/C8H13N3/c1-7-6-10-8-2-3-9-4-5-11(7)8/h6,9H,2-5H2,1H3
• InChI Key： CKBXORWIBBMAIX-UHFFFAOYSA-N
• SMILES： N12C(C)=CN=C1CCNCC2

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 342.2±35.0 °C(Predicted)
• pka: 9.38±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazodiazepines Imidazodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazodiazepines